BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Antimony tribromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486

Essential Safety and Handling Guide for
Antimony Tribromide

For Immediate Reference by Laboratory Professionals
This document provides critical safety protocols and logistical information for the handling and

disposal of Antimony Tribromide (SbBr3). Adherence to these guidelines is essential for
ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper personal protective equipment is the first line of defense against the hazards of

Antimony Tribromide. Below is a summary of required PPE and established occupational
exposure limits.

Parameter Value Agencyl/Source
ACGIH TLV-TWA 0.5 mg/m3 (as Sh) ACGIH
NIOSH IDLH 50 mg/m3 (as Sh) NIOSH
OSHA PEL (Vacated) 0.5 mg/m3 OSHA
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ACGIH TLV-TWA: Threshold Limit Value - Time-Weighted Average concentration for a
conventional 8-hour workday and a 40-hour workweek, to which it is believed that nearly all
workers may be repeatedly exposed, day after day, without adverse effect. NIOSH IDLH:
Immediately Dangerous to Life or Health concentration. OSHA PEL: Permissible Exposure
Limit.

Operational Protocol: Safe Handling and Storage

Antimony Tribromide is a corrosive solid that is sensitive to moisture and light.[1] It is crucial
to handle it in a controlled environment to prevent exposure and accidental reactions.

Handling:

» Training: All personnel must be trained on the specific hazards and handling procedures for
Antimony Tribromide before commencing any work.[1]

» Ventilation: Always handle Antimony Tribromide in a well-ventilated area, preferably within
a chemical fume hood.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[2]

o Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2] For exposures
potentially exceeding 50 mg/m3 (as Antimony), a MSHA/NIOSH approved self-contained
breathing apparatus with a full facepiece operated in a pressure-demand or other positive-
pressure mode is required.[1]

+ Hygiene: Do not eat, smoke, or drink in areas where Antimony Tribromide is handled.[1]
Wash hands thoroughly after handling.[2][3] Emergency eyewash fountains and safety
showers should be readily available.[1]
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Storage:
» Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

e Incompatibilities: Store away from water, moisture, light, alcohol, strong bases (like sodium
hydroxide and potassium hydroxide), oxidizing agents, strong acids, and finely powdered
metals.[1][4] Antimony Tribromide reacts violently with potassium and sodium.[4] It
decomposes in water, light, or alcohol to form Hydrogen Bromide gas.[1]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to
mitigate risks and ensure environmental safety.

Spill Response:

Evacuation: Evacuate all non-essential personnel from the spill area.[1]

Containment: For powdered material, collect it in the most convenient and safe manner and
deposit it in sealed containers.[1] Do not use water or wet methods for cleanup.[1]

Ventilation: Ventilate the area after the cleanup is complete.[1]

PPE: Personnel involved in the cleanup must wear the appropriate PPE as outlined above.
Disposal:

o Waste Characterization: Antimony Tribromide may need to be disposed of as hazardous
waste.[1]

e Regulatory Compliance: Dispose of the material in a manner consistent with federal, state,
and local regulations. Contact your state's Department of Environmental Protection (DEP) or
the regional office of the Environmental Protection Agency (EPA) for specific guidance.[1]

o Containers: Dispose of contents and container to an approved waste disposal plant.[2][3]

Workflow for Safe Handling of Antimony Tribromide
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Safe Handling Workflow for Antimony Tribromide
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Caption: Workflow for the safe handling of Antimony Tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Antimony
tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630486#personal-protective-equipment-for-
handling-antimony-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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